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Compound of Interest

Compound Name: 2,5-Dimethylaniline

Cat. No.: B045416

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-dimethylaniline, a significant
organic compound with broad applications in the pharmaceutical and chemical industries. This
document outlines its chemical and physical properties, synthesis, and safety protocols,
offering valuable information for professionals in research and development.

Core Chemical and Physical Properties

2,5-Dimethylaniline, also known as 2,5-xylidine, is a primary arylamine.[1][2] It presents as a
colorless to dark yellow or brown liquid and is recognized as a versatile chemical intermediate.
[1][3][4] Its utility stems from its unique chemical structure, making it a valuable building block in
organic synthesis.[3]

Quantitative Data Summary

The following table summarizes the key quantitative data for 2,5-Dimethylaniline:
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Property Value Source(s)
Molecular Formula CsH11N [51[6]
Molecular Weight 121.18 g/mol [5]1[6]

CAS Number 95-78-3 [31[5]
Melting Point 11.5°C [4]

Boiling Point 218 °C [3]

Density 0.973 g/mL at 25 °C [4]
Refractive Index n20/D 1.559 [4]

Soluble in organic solvents like
Solubility ethanol, ether, and chloroform;

practically insoluble in water.

Synthesis of 2,5-Dimethylaniline

A prevalent method for the synthesis of 2,5-dimethylaniline is the catalytic hydrogenation of
the corresponding nitro compound, 2,5-dimethylnitrobenzene. This reaction is typically carried
out using a palladium on carbon (Pd/C) catalyst and hydrogen gas.

Experimental Protocol: Catalytic Hydrogenation of 2,5-
Dimethylnitrobenzene

This protocol describes a common laboratory-scale procedure for the synthesis of 2,5-
dimethylaniline.

Materials and Reagents:
e 2,5-Dimethylnitrobenzene
e 10% Palladium on Carbon (Pd/C) catalyst

o Ethanol or Ethyl Acetate (solvent)
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Hydrogen gas (Hz)

Inert gas (Nitrogen or Argon)

Anhydrous sodium sulfate

Round-bottom flask

Hydrogen-filled balloon or hydrogenation apparatus
Magnetic stirrer

Filtration apparatus (e.g., Buchner funnel with filter paper)
Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2,5-dimethylnitrobenzene in a suitable
solvent such as ethanol or ethyl acetate.

Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add the 10%
Pd/C catalyst to the solution.

Hydrogenation: Securely attach a hydrogen-filled balloon to the flask or connect it to a
hydrogenation apparatus. Evacuate the flask and refill it with hydrogen. This process should
be repeated three times to ensure an inert atmosphere has been replaced by hydrogen.

Reaction: Stir the reaction mixture vigorously at room temperature. The reaction progress
can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: Once the reaction is complete, carefully vent the excess hydrogen and purge the
flask with an inert gas.

Filtration: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.
Wash the filter cake with the solvent used in the reaction.
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 Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator to
yield crude 2,5-dimethylaniline. Further purification can be achieved by vacuum distillation.

Key Applications in Research and Drug
Development

2,5-Dimethylaniline is a crucial intermediate in the synthesis of a variety of compounds:

Pharmaceuticals: It serves as a building block in the synthesis of active pharmaceutical
ingredients (APIs).[3]

» Dyes and Pigments: This compound is a vital component in the manufacturing of various
dyes.[3]

e Specialty Chemicals: Its reactivity is leveraged in the production of antioxidants and rubber
chemicals.

e Polymer Chemistry: 2,5-Dimethylaniline can be used to synthesize conducting polymers,
such as poly(2,5-dimethylaniline).[4]

Safety and Handling

Due to its potential hazards, proper safety precautions are essential when handling 2,5-
Dimethylaniline.

Hazards:

Harmful if swallowed, inhaled, or absorbed through the skin.

May cause skin irritation.

Suspected carcinogen.

Combustible liquid.

Personal Protective Equipment (PPE):

o Chemical-resistant gloves
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o Safety goggles or a face shield

e Protective clothing

» Respiratory protection (in areas with potential for vapor exposure)

Storage and Handling:

» Store in a cool, dry, and well-ventilated area away from direct sunlight and ignition sources.
o Keep containers tightly closed.

o Store separately from incompatible materials such as strong oxidants and acids.

Visualized Workflow and Pathways
Synthesis Workflow for 2,5-Dimethylaniline
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Caption: A flowchart illustrating the synthesis of 2,5-dimethylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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